Cas no 2034243-55-3 (2-benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide)

• Product Name: 2-benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide
• CAS No: 2034243-55-3
• MF: C₂₃H₂₁N₃O₄S
• MW: 435.495544195175
• CID: 6440233
• PubChem ID: 121018642
• Update Time: 2025-10-29

2-benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide
• AKOS026701852
• 2034243-55-3
• 2-benzoyl-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)benzamide
• 2-benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-5-yl)benzamide
• F6510-3631

• Inchi： 1S/C23H21N3O4S/c1-15-13-20-21(26(3)31(29,30)25(20)2)14-19(15)24-23(28)18-12-8-7-11-17(18)22(27)16-9-5-4-6-10-16/h4-14H,1-3H3,(H,24,28)
• InChI Key： UCVQHTLUSSCVMR-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=C(C(C)=CC=2N1C)NC(C1=CC=CC=C1C(C1C=CC=CC=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 435.12527733g/mol
• Monoisotopic Mass: 435.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.2Ų

Additional information on 2-benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide

Comprehensive Guide to 2-Benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide (CAS No. 2034243-55-3)

2-Benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide (CAS No. 2034243-55-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzothiadiazole derivatives, which are widely studied for their biological activities and utility in drug development. Researchers and industry professionals are increasingly interested in this molecule for its potential role in medicinal chemistry, particularly in the design of novel therapeutic agents.

The molecular structure of 2-Benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide features a benzoyl group attached to a benzothiadiazole core, which is further substituted with methyl groups. This configuration imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole moiety is particularly noteworthy, as it contributes to the compound's stability and reactivity under various conditions.

One of the key areas of interest for 2-Benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide is its potential application in drug discovery. Benzothiadiazole derivatives are known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are exploring whether this compound could serve as a scaffold for developing new drugs targeting specific diseases. Given the growing demand for innovative treatments, particularly in oncology and infectious diseases, this molecule is a subject of ongoing investigation.

In addition to its pharmaceutical potential, 2-Benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide is also studied for its role in material science. Benzothiadiazole-based compounds are often used in the development of organic semiconductors, fluorescent dyes, and other advanced materials. The unique electronic properties of this compound make it a candidate for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 2-Benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide involves multi-step organic reactions, typically starting from commercially available precursors. Key steps may include amide coupling, benzothiadiazole formation, and selective methylation. Researchers often optimize these processes to improve yield and purity, which are critical for both laboratory-scale studies and potential industrial applications.

From a market perspective, the demand for specialized benzothiadiazole derivatives like 2-Benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide is expected to grow, driven by advancements in pharmaceutical and material science research. Companies involved in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers.

For those working with 2-Benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) should always be consulted to ensure compliance with laboratory safety protocols.

In summary, 2-Benzoyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide (CAS No. 2034243-55-3) is a versatile compound with promising applications in drug development and material science. Its unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As scientific interest in benzothiadiazole derivatives continues to rise, this compound is likely to remain a focus of innovative research and development efforts.